Cas no 2680679-98-3 (benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680679-98-3
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5621777
• PubChem ID: 165921476
• Update Time: 2023-09-08

benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296624
• 2680679-98-3
• benzyl N-(piperazine-1-sulfonyl)-N-(prop-2-yn-1-yl)carbamate

• Inchi： 1S/C15H19N3O4S/c1-2-10-18(23(20,21)17-11-8-16-9-12-17)15(19)22-13-14-6-4-3-5-7-14/h1,3-7,16H,8-13H2
• InChI Key： CKCPNDKIFLPHTH-UHFFFAOYSA-N
• SMILES： S(N(C(=O)OCC1C=CC=CC=1)CC#C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.3Ų